![molecular formula C24H37O5- B1243091 3alpha,12alpha-Dihydroxy-7-oxo-5beta-cholanate](/img/structure/B1243091.png)
3alpha,12alpha-Dihydroxy-7-oxo-5beta-cholanate
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Overview
Description
3alpha,12alpha-dihydroxy-7-oxo-5beta-cholanate is a bile acid anion and a 7-oxo steroid. It is a conjugate base of a 3alpha,12alpha-dihydroxy-7-oxo-5beta-cholanic acid.
Scientific Research Applications
Blood-Brain Barrier Permeation
3alpha,12alpha-Dihydroxy-7-oxo-5beta-cholanate has been studied for its ability to permeate the blood-brain barrier (BBB). A study by Mikov et al. (2004) found that sodium 3alpha,7alpha-dihydroxy-12-oxo-5beta-cholanate can modify BBB permeability, showing a promoting effect in tests involving quinine uptake into the central nervous system in rats, analgesic action of morphine, and on the sleeping time induced by pentobarbital (Mikov et al., 2004).
Crystal Structures and Supramolecular Architecture
Bertolasi et al. (2005) reported the crystal structures of six new crystals of oxo-cholic acids, including 3alpha,12alpha-dihydroxy-7-oxo-5beta-cholan-24-oic acid. The study highlighted the variety of supramolecular architectures dominated by networks of cooperative O-H...O hydrogen bonds forming different packing motifs (Bertolasi et al., 2005).
Biotransformation Studies
Al-Aboudi et al. (2009) investigated the biotransformation of methyl cholate using Aspergillus niger, leading to the isolation of methyl 3alpha,12alpha-dihydroxy-7-oxo-5beta-cholan-24-oate. This study contributes to understanding the metabolic pathways and potential applications of oxo-cholic acids in various biological processes (Al-Aboudi et al., 2009).
Properties
Molecular Formula |
C24H37O5- |
---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
(4R)-4-[(3R,5S,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
InChI |
InChI=1S/C24H38O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-18,20,22,25,27H,4-12H2,1-3H3,(H,28,29)/p-1/t13-,14+,15-,16-,17+,18+,20+,22+,23+,24-/m1/s1 |
InChI Key |
RHCPKKNRWFXMAT-RRWYKFPJSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2C(=O)C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
Canonical SMILES |
CC(CCC(=O)[O-])C1CCC2C1(C(CC3C2C(=O)CC4C3(CCC(C4)O)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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